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Compound of Interest |

Compound Name: Lapaquistat-d9 Acetate
CAS No.: 1292841-28-1
Cat. No.: B1141171
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Understanding the Hazard Profile of Lapaquistat-d9
Acetate

Lapaquistat-d9 Acetate is a deuterated analog of Lapaquistat Acetate, a potent inhibitor of
squalene synthase.[1] While specific safety data for the deuterated form is not readily available,
the toxicological properties are expected to be very similar to the parent compound,
Lapaquistat Acetate.

The Safety Data Sheet (SDS) for Lapaquistat Acetate provides critical safety information. It is
classified as harmful if swallowed and, most significantly, very toxic to aquatic life with long-
lasting effects.[2] This high aquatic toxicity is a primary driver for the stringent disposal
protocols outlined in this guide. The introduction of any amount of this compound into aquatic
ecosystems can have devastating consequences. Therefore, under no circumstances should
Lapaquistat-d9 Acetate or its solutions be disposed of down the drain.
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The deuteration process itself does not typically increase the toxicity of a compound; however,
the inherent hazards of the parent molecule remain. As a standard practice in chemical safety,
any new or modified compound should be handled with the assumption that it carries at least
the same risks as its well-characterized counterpart.

Key Chemical and Hazard Information:

Property Information Source
Chemical Name Lapaquistat-d9 Acetate [1]
Molecular Formula Cs3H32D9CIN209 [1]
Molecular Weight 654.20 g/mol [1]

Harmful if swallowed. Very
Known Hazards (from

) toxic to aquatic life with long- [2]
Lapaquistat Acetate) )
lasting effects.
Storage 2-8°C Refrigerator [1]

The Regulatory Framework: Adherence to EPA's
Resource Conservation and Recovery Act (RCRA)

The disposal of Lapaquistat-d9 Acetate falls under the purview of the U.S. Environmental
Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[3] RCRA
establishes a "cradle-to-grave" system for managing hazardous waste, which includes its
generation, transportation, treatment, storage, and disposal.[3]

As a research chemical with known aquatic toxicity, Lapaquistat-d9 Acetate must be managed
as a hazardous waste. While it may not be explicitly listed as a P- or U-listed waste by the EPA,
its characteristic toxicity necessitates its disposal as a hazardous chemical waste.[4][5]

Step-by-Step Disposal Protocol for Lapaquistat-d9
Acetate

This protocol is designed to provide clear, actionable steps for laboratory personnel.
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Step 1: Waste Identification and Segregation

Proper segregation is the cornerstone of safe and compliant chemical waste disposal.

» Designate a Specific Waste Stream: Lapaquistat-d9 Acetate waste should be collected in a
designated hazardous waste container, separate from all other waste streams.

e Solid Waste:
o Unused or expired pure Lapaquistat-d9 Acetate.
o Contaminated personal protective equipment (PPE) such as gloves and weighing papers.
o Spill cleanup materials.
e Liquid Waste:
o Solutions containing Lapaquistat-d9 Acetate.
o Solvent rinses of containers that held the compound.

o Empty Containers: Empty containers that held Lapaquistat-d9 Acetate must be triple-rinsed
with a suitable solvent (e.g., ethanol or methanol). The rinsate must be collected as
hazardous liquid waste.

Step 2: Waste Container Selection and Labeling

The integrity of the waste container is critical to prevent leaks and exposure.
o Container Selection:

o Use a container that is compatible with the waste. For Lapaquistat-d9 Acetate solids and
solutions in common organic solvents, a high-density polyethylene (HDPE) or glass
container is appropriate.

o The container must have a secure, leak-proof screw-top cap.

e Labeling:
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o Immediately label the waste container with a "Hazardous Waste" label.

o The label must include:

The words "Hazardous Waste."

» The full chemical name: "Lapaquistat-d9 Acetate."

» The specific components and their approximate percentages if it is a mixed waste
stream.

» The hazard characteristics (e.g., "Toxic,"” "Harmful if Swallowed," "Environmental
Hazard").

» The accumulation start date (the date the first drop of waste is added to the container).

The name and contact information of the principal investigator or laboratory supervisor.

Step 3: On-Site Accumulation and Storage

Proper storage minimizes the risk of accidents and ensures compliance.

o Satellite Accumulation Area (SAA): The waste container should be kept at or near the point
of generation in a designated Satellite Accumulation Area.

o Secondary Containment: Place the waste container in a secondary containment bin or tray
that is chemically resistant and large enough to hold the entire contents of the primary
container in case of a leak.

o Storage Conditions: Store the waste in a cool, dry, well-ventilated area, away from
incompatible materials.

Step 4: Arranging for Disposal

Hazardous waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal contractor.

» Contact EHS: Follow your institution's procedures for requesting a hazardous waste pickup.
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e Hazardous Waste Manifest: For off-site disposal, a Uniform Hazardous Waste Manifest is
required.[6] This is a legal document that tracks the waste from your laboratory to its final
destination. Your EHS office or the disposal contractor will typically provide and assist with
the completion of this form.[7][8][9] The manifest will require information about the waste,
including its composition and hazard class.

o Department of Transportation (DOT) Regulations: The shipment of hazardous waste is also
regulated by the Department of Transportation. Your EHS office or disposal vendor will
ensure that the waste is packaged, labeled, and transported in accordance with DOT
regulations.[10][11][12][13]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Lapaquistat-d9 Acetate.

Caption: Workflow for the safe disposal of Lapaquistat-d9 Acetate.

Causality and Trustworthiness in Protocol Design

The procedures outlined in this guide are not arbitrary. They are based on a clear
understanding of the chemical's properties and the legal requirements for hazardous waste
disposal.

o Why Segregate? The high aquatic toxicity of Lapaquistat-d9 Acetate means it must not be
mixed with non-hazardous waste or other chemical waste streams that might be treated
differently. Cross-contamination can lead to improper disposal and environmental harm.

o Why Triple-Rinse? Even seemingly empty containers can retain enough residue to be
considered hazardous. The triple-rinse procedure ensures that the container is
decontaminated to a level where it no longer poses a threat.

» Why the Manifest? The hazardous waste manifest is a critical component of the "cradle-to-
grave" system. It provides a legal and auditable trail of the waste, ensuring accountability at
every step of the disposal process.
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By adhering to these self-validating protocols, your laboratory can ensure a safe working
environment, protect our natural resources, and maintain full compliance with all applicable
regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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